Cas no 957120-51-3 (N-Methyl 3-borono-5-chlorobenzamide)

N-Methyl 3-borono-5-chlorobenzamide structure
957120-51-3 structure
Product Name:N-Methyl 3-borono-5-chlorobenzamide
CAS No:957120-51-3
MF:C8H9BClNO3
MW:213.425961256027
MDL:MFCD09800856
CID:802786
PubChem ID:44118791
Update Time:2025-04-19

N-Methyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-(methylcarbamoyl)phenyl)boronic acid
    • [3-chloro-5-(methylcarbamoyl)phenyl]boronic acid
    • 3-CHLORO-5-(METHYLCARBAMOYL)BENZENEBORONIC ACID
    • Boronic acid,B-[3-chloro-5-[(methylamino)carbonyl]phenyl]-
    • N-METHYL 3-BORONO-5-CHLOROBENZAMIDE
    • 3-Borono-5-chloro-N-methylbenzamide
    • SCHEMBL5152205
    • CS-0176087
    • DTXSID30656993
    • AKOS015833531
    • 3-chloro-5-(methylcarbamoyl)phenylboronic acid
    • PS-9638
    • (3-Chloro-5-(methylcarbamoyl)phenyl)boronicacid
    • 957120-51-3
    • MFCD09800856
    • F77431
    • DB-353369
    • N-Methyl 3-borono-5-chlorobenzamide
    • MDL： MFCD09800856
    • Inchi： 1S/C8H9BClNO3/c1-11-8(12)5-2-6(9(13)14)4-7(10)3-5/h2-4,13-14H,1H3,(H,11,12)
    • InChI Key： XZSSZKPRYZCKDO-UHFFFAOYSA-N
    • SMILES： ClC1C=C(B(O)O)C=C(C(NC)=O)C=1

Computed Properties

  • Exact Mass: 213.03600
  • Monoisotopic Mass: 213.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • PSA: 69.56000
  • LogP: -0.22970

N-Methyl 3-borono-5-chlorobenzamide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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N-Methyl 3-borono-5-chlorobenzamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957120-51-3)N-Methyl 3-borono-5-chlorobenzamide
Order Number:A1195535
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:28
Price ($):522.0/1828.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:957120-51-3)N-Methyl 3-borono-5-chlorobenzamide
A1195535
Purity:99%/99%
Quantity:5g/25g
Price ($):522.0/1828.0
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